Cas no 2649014-07-1 (1-Isocyanato-3-(pentafluoroethyl)benzene)

1-Isocyanato-3-(pentafluoroethyl)benzene is a fluorinated aromatic isocyanate compound characterized by the presence of a reactive isocyanate group (–NCO) and a pentafluoroethyl (–C₂F₅) substituent on the benzene ring. This structure imparts enhanced chemical stability and hydrophobic properties, making it suitable for applications in high-performance coatings, adhesives, and specialty polymers. The electron-withdrawing nature of the pentafluoroethyl group increases the electrophilicity of the isocyanate moiety, improving reactivity with nucleophiles such as alcohols and amines. Its fluorinated side chain also contributes to thermal and chemical resistance, making it valuable in demanding environments. The compound is typically handled under controlled conditions due to the moisture sensitivity of the isocyanate group.

1-Isocyanato-3-(pentafluoroethyl)benzene structure

2649014-07-1 structure

Product Name:1-Isocyanato-3-(pentafluoroethyl)benzene

CAS No:2649014-07-1

MF:C₉H₄F₅NO

MW:237.126179695129

CID:5791605

PubChem ID:165666046

Update Time:2025-06-08

1-Isocyanato-3-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-isocyanato-3-(pentafluoroethyl)benzene
- 2649014-07-1
- EN300-1972269
- 1-Isocyanato-3-(pentafluoroethyl)benzene
- Inchi： 1S/C9H4F5NO/c10-8(11,9(12,13)14)6-2-1-3-7(4-6)15-5-16/h1-4H
- InChI Key： YTHMONFPRCKPJL-UHFFFAOYSA-N
- SMILES： FC(C(F)(F)F)(C1C=CC=C(C=1)N=C=O)F

Computed Properties

Exact Mass: 237.02130456g/mol
Monoisotopic Mass: 237.02130456g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 29.4Å²

1-Isocyanato-3-(pentafluoroethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1972269-0.05g	1-isocyanato-3-(pentafluoroethyl)benzene	2649014-07-1	0.05g	$660.0	2023-09-16
Enamine	EN300-1972269-0.1g	1-isocyanato-3-(pentafluoroethyl)benzene	2649014-07-1	0.1g	$691.0	2023-09-16
Enamine	EN300-1972269-0.25g	1-isocyanato-3-(pentafluoroethyl)benzene	2649014-07-1	0.25g	$723.0	2023-09-16
Enamine	EN300-1972269-0.5g	1-isocyanato-3-(pentafluoroethyl)benzene	2649014-07-1	0.5g	$754.0	2023-09-16
Enamine	EN300-1972269-1.0g	1-isocyanato-3-(pentafluoroethyl)benzene	2649014-07-1	1g	$1100.0	2023-06-01
Enamine	EN300-1972269-2.5g	1-isocyanato-3-(pentafluoroethyl)benzene	2649014-07-1	2.5g	$1539.0	2023-09-16
Enamine	EN300-1972269-5.0g	1-isocyanato-3-(pentafluoroethyl)benzene	2649014-07-1	5g	$3189.0	2023-06-01
Enamine	EN300-1972269-10.0g	1-isocyanato-3-(pentafluoroethyl)benzene	2649014-07-1	10g	$4729.0	2023-06-01
Enamine	EN300-1972269-1g	1-isocyanato-3-(pentafluoroethyl)benzene	2649014-07-1	1g	$785.0	2023-09-16
Enamine	EN300-1972269-5g	1-isocyanato-3-(pentafluoroethyl)benzene	2649014-07-1	5g	$2277.0	2023-09-16